4-(tert-butyl)-N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H26N4O2S2/c1-14-6-11-18(15(2)12-14)24-19(28)13-30-22-27-26-21(31-22)25-20(29)16-7-9-17(10-8-16)23(3,4)5/h6-12H,13H2,1-5H3,(H,24,28)(H,25,26,29)
• InChI Key: XETZRTLCVJTPSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C
• Molecular Formula: C23H26N4O2S2
• Molecular Weight: 454.6 g/mol

Description

4-(tert-butyl)-N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C23H26N4O2S2 and its molecular weight is 454.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties Research in the field of organic chemistry has explored the synthesis and properties of related thiadiazole compounds. For example, a method for the dimerization of primary thioamides into 1,2,4-thiadiazoles using tert-butyl nitrite has been developed, showcasing a simple and efficient approach for creating thiadiazole scaffolds at room temperature (Chauhan et al., 2018). This suggests that similar methodologies could be applied in the synthesis or modification of the compound , highlighting the versatility of thiadiazole derivatives in synthetic organic chemistry.

Antimicrobial and Antitumor Activities Derivatives of thiadiazoles have been studied for their biological activities, including antimicrobial and antitumor properties. A study on thiadiazolotriazinones demonstrated moderate mosquito-larvicidal and antibacterial activities, with certain compounds showing high larvicidal activity against a malaria vector and broad-spectrum antibacterial activity against Gram-positive and Gram-negative species (Castelino et al., 2014). Additionally, novel Schiff’s bases containing a thiadiazole scaffold were synthesized and evaluated for their anticancer activity, revealing promising results against several human cancer cell lines (Tiwari et al., 2017). These findings suggest potential applications of 4-(tert-butyl)-N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide in developing new antimicrobial or anticancer agents.

Material Science Applications In material science, the synthesis and properties of polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol have been explored, demonstrating the potential for creating new materials with desirable thermal and mechanical properties (Hsiao et al., 2000). This research indicates the broad utility of tert-butyl and thiadiazole derivatives in developing advanced materials with specific performance characteristics.